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Compound of Interest

Compound Name: 3-Bromo-4-fluoroaniline

Cat. No.: B1273062

3-Bromo-4-fluoroaniline is a halogenated aromatic amine that serves as a pivotal building
block in modern organic synthesis.[1] Its unique substitution pattern makes it a valuable
precursor for creating more complex molecules, particularly active pharmaceutical ingredients
(APIs) and advanced agrochemicals.[2][3][4][5] In any synthetic workflow, the physical
properties of the starting materials are the bedrock of reproducibility and quality. The melting
point, in particular, is a rapid and reliable indicator of identity and purity. An incongruous melting
point can signal the presence of impurities, residual solvents, or even an incorrect substance,
saving invaluable time and resources by preventing the progression of a flawed synthetic route.

Core Physicochemical Properties

A precise understanding of the physical constants of 3-Bromo-4-fluoroaniline is essential for
its handling, reaction setup, and purification. The key properties are summarized below.
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Property Value Source(s)
CAS Number 656-64-4 [21[61[7]
Molecular Formula CeHsBrFN [21[71[8]
Molecular Weight 190.01 g/mol [31[7]
Melting Point 27.0-36.0 °C [2][3][8]
Boiling Point 235°C [3][8]

White to light yellow or green

Appearance crystalline powder, lumps, or [21[31[4]
fused solid
Solubility Insoluble in water [31[5]

The observed melting point range of 27-36°C is relatively low, indicating that the material may
exist as a fused solid or even a liquid in warmer laboratory environments. This variability also
highlights a critical concept: the melting "point" is often a "range." For a highly pure, crystalline
substance, this range should be narrow (typically < 1.5 °C). A broad melting range is a classic
indicator of impurities, which disrupt the crystal lattice of the solid and cause it to melt at a
lower, broader temperature range—a phenomenon known as melting point depression.

Experimental Protocol: High-Fidelity Melting Point
Determination

The capillary method remains the gold standard for determining the melting point of a
crystalline solid in a research setting. Its accuracy is contingent upon meticulous sample
preparation and procedural execution.

Objective: To accurately determine the melting range of a 3-Bromo-4-fluoroaniline sample to
assess its purity.

Apparatus:

e Melting point apparatus (e.g., Mel-Temp, Stuart SMP10, or similar)
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e Thin-walled capillary tubes (sealed at one end)
e Spatula

e Mortar and pestle

Protocol:

e Sample Preparation:

o Rationale: A finely powdered, homogenous sample ensures uniform heat transfer. Large
crystals can pack unevenly, leading to an inaccurate and broad melting range.

o Procedure: Place a small amount of the 3-Bromo-4-fluoroaniline sample onto a clean,
dry watch glass. If the crystals are large, gently grind them into a fine powder using a
mortar and pestle. The sample must be completely dry, as residual solvent will act as an
impurity and depress the melting point.

o Loading the Capillary Tube:

o Rationale: A properly packed sample of 2-3 mm height provides a clear visual transition
from solid to liquid without creating a thermal lag.

o Procedure: Tap the open end of a capillary tube into the powdered sample. A small plug of
material will enter the tube. Invert the tube and tap its sealed end gently on a hard surface
to pack the solid into the bottom. Repeat until the packed sample height is 2-3 mm.

¢ Measurement:

o Rationale: A slow heating rate (1-2 °C per minute) near the expected melting point is
crucial for allowing the system to remain in thermal equilibrium, ensuring a precise
measurement.

o Procedure:

» Place the loaded capillary tube into the heating block of the melting point apparatus.
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» |If the approximate melting point is unknown, perform a rapid preliminary measurement
by heating at a rate of 10-15 °C/min to identify a rough range.

» For the precise measurement, allow the apparatus to cool to at least 15 °C below the
anticipated melting point. Begin heating at a rate of no more than 1-2 °C/min.

e Observation and Recording:

o Rationale: The melting range provides more information than a single point. The onset of
melting indicates the presence of impurities, while the completion of melting reflects the

bulk sample's properties.
o Procedure:
» Record the temperature (T1) at which the first drop of liquid appears.

» Record the temperature (T2) at which the last crystal melts and the entire sample
becomes a clear liquid.

» Report the result as a melting range (T1 - T2). A pure sample should exhibit a sharp
range (e.g., 34.0-35.0 °C). Arange of 32-35 °C would suggest the presence of

impurities.

Workflow for Incoming Material Qualification

A self-validating system is essential for ensuring the quality of starting materials in a regulated
or research-intensive environment. The following workflow illustrates a logical process for
qualifying a new batch of 3-Bromo-4-fluoroaniline.
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Caption: Workflow for the qualification of an incoming 3-Bromo-4-fluoroaniline sample.

Purification by Recrystallization

If a sample of 3-Bromo-4-fluoroaniline exhibits a low or broad melting point, purification is
necessary. Recrystallization is a powerful technique for purifying solids based on differences in
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solubility between the compound of interest and its impurities in a given solvent at different
temperatures. A synthesis procedure for this compound notes purification via silica gel column
chromatography using toluene, which suggests toluene may be a suitable solvent for
recrystallization.[3][5]

Objective: To purify 3-Bromo-4-fluoroaniline to obtain a sample with a sharp, well-defined
melting point.

Protocol:

e Solvent Selection: Choose a solvent in which 3-Bromo-4-fluoroaniline is sparingly soluble
at room temperature but highly soluble at the solvent's boiling point. Toluene or a mixed-
solvent system like ethanol/water could be effective candidates.

» Dissolution: Place the impure solid in an Erlenmeyer flask. Add a minimal amount of the
chosen solvent and heat the mixture to boiling (using a hot plate and a condenser) with
stirring. Continue adding small portions of hot solvent until the solid just dissolves completely.

» Hot Filtration (if necessary): If insoluble impurities are present, perform a hot filtration by
passing the hot solution through a fluted filter paper into a pre-warmed flask. This step must
be done quickly to prevent premature crystallization.

o Crystallization: Allow the clear filtrate to cool slowly to room temperature. As the solution
cools, the solubility of the compound will decrease, and crystals will begin to form. Cooling
can be further promoted by placing the flask in an ice bath.

« |solation and Washing: Collect the crystals by vacuum filtration using a Blichner funnel.
Wash the crystals with a small amount of ice-cold solvent to remove any residual soluble
impurities.

e Drying: Dry the purified crystals thoroughly in a vacuum oven at a temperature well below
the compound's melting point.

 Verification: Determine the melting point of the dried, purified crystals. A successful
recrystallization will result in a higher and sharper melting range compared to the starting
material.
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Safety and Handling

3-Bromo-4-fluoroaniline is a hazardous chemical that requires careful handling to minimize
risk.[9]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety goggles or a face shield, and a lab coat.[6][9][10]

e Engineering Controls: Handle the compound in a well-ventilated area, preferably within a
chemical fume hood, to avoid inhalation of dust or vapors.[4][6][9]

« Handling: Avoid contact with skin, eyes, and clothing.[6] Wash hands thoroughly after
handling.[9] Do not eat, drink, or smoke in the laboratory.[4][6]

e First Aid:

[¢]

Skin Contact: Immediately wash off with soap and plenty of water.[9][10]

[¢]

Eye Contact: Rinse cautiously with water for several minutes.[3][9]

o

Inhalation: Move the person to fresh air.[6][9][10]

o

Ingestion: Rinse mouth with water and seek immediate medical attention.[9][10]

» Disposal: Dispose of waste and contaminated materials in accordance with local, state, and
federal regulations, typically via an approved chemical waste disposal company.[6][9][10]

Conclusion

The melting point of 3-Bromo-4-fluoroaniline is a fundamental yet critical parameter that
provides profound insight into the material's identity and purity. For scientists in drug discovery
and chemical development, mastering the technique of melting point determination and
understanding its theoretical underpinnings is not merely a procedural task but a cornerstone of
scientific integrity and experimental success. By employing systematic workflows for material
qualification and purification, researchers can ensure the reliability of their synthetic endeavors,
ultimately accelerating the path to innovation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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